![molecular formula C9H10FN3 B6269292 1-[(1S)-1-azidopropyl]-2-fluorobenzene CAS No. 1604327-09-4](/img/no-structure.png)
1-[(1S)-1-azidopropyl]-2-fluorobenzene
Overview
Description
1-(1S)-1-Azidopropyl-2-fluorobenzene is an important organic compound that has been widely studied in recent years due to its potential applications in organic synthesis, medicinal chemistry, and materials science. This compound has been used in a variety of different chemical reactions, including the synthesis of polymers, pharmaceuticals, and other compounds. In addition, this compound has been used to study the mechanisms of action of various drugs and to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
1-(1S)-1-Azidopropyl-2-fluorobenzene has been used in a variety of different scientific research applications. This compound has been used to study the mechanisms of action of various drugs, as well as to study the biochemical and physiological effects of various compounds. In addition, this compound has been used in the synthesis of polymers, pharmaceuticals, and other compounds. Furthermore, this compound has been used in the synthesis of organic compounds for use in medicinal chemistry and materials science.
Mechanism of Action
1-(1S)-1-Azidopropyl-2-fluorobenzene has been shown to act as a potent inhibitor of several enzymes, including cytochrome P450 enzymes. This compound has also been shown to inhibit the activity of other enzymes, such as proteases, phospholipases, and kinases. In addition, this compound has been shown to inhibit the activity of transcription factors, such as NF-κB and AP-1.
Biochemical and Physiological Effects
1-(1S)-1-Azidopropyl-2-fluorobenzene has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes. In addition, this compound has been shown to inhibit the activity of other enzymes, such as proteases, phospholipases, and kinases. Furthermore, this compound has been shown to inhibit the activity of transcription factors, such as NF-κB and AP-1. In addition, this compound has been shown to modulate the activity of several receptors, including the serotonin receptor and the dopamine receptor.
Advantages and Limitations for Lab Experiments
1-(1S)-1-Azidopropyl-2-fluorobenzene has several advantages for use in laboratory experiments. This compound is relatively inexpensive and easy to synthesize, which makes it an attractive choice for use in laboratory experiments. In addition, this compound has been shown to have a variety of biochemical and physiological effects, which makes it an attractive choice for use in laboratory experiments. However, this compound also has several limitations for use in laboratory experiments. This compound is relatively unstable and has a short shelf life, which makes it difficult to use in long-term experiments. Furthermore, this compound can be toxic if ingested, which makes it unsuitable for use in experiments involving animals or humans.
Future Directions
1-(1S)-1-Azidopropyl-2-fluorobenzene has a variety of potential applications in organic synthesis, medicinal chemistry, and materials science. In the future, this compound could be used to develop new drugs, polymers, and other compounds. Furthermore, this compound could be used to study the mechanisms of action of various drugs and to study the biochemical and physiological effects of various compounds. In addition, this compound could be used to study the effects of various environmental contaminants on human health. Finally, this compound could be used to develop new materials for use in a variety of applications.
Synthesis Methods
1-(1S)-1-Azidopropyl-2-fluorobenzene can be synthesized from 1-chloro-2-fluorobenzene and 1-azido-2-fluoropropane in a two-step reaction. The first step involves the reaction of 1-chloro-2-fluorobenzene with 1-azido-2-fluoropropane in the presence of a base such as sodium hydroxide. This reaction results in the formation of 1-(1S)-1-azidopropyl-2-fluorobenzene. The second step involves the hydrolysis of the azide group to yield the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1S)-1-azidopropyl]-2-fluorobenzene involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-fluorobenzene", "1-bromo-3-chloropropane", "sodium azide", "copper(I) iodide", "triethylamine", "acetonitrile", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 1-bromo-3-chloropropane", "2-fluorobenzene is reacted with 1-bromo-3-chloropropane in the presence of copper(I) iodide and triethylamine in acetonitrile to yield 1-(3-chloropropyl)-2-fluorobenzene.", "Step 2: Synthesis of 1-azido-3-chloropropane", "1-(3-chloropropyl)-2-fluorobenzene is reacted with sodium azide in the presence of copper(I) iodide and triethylamine in acetonitrile to yield 1-(3-azidopropyl)-2-fluorobenzene.", "Step 3: Synthesis of 1-[(1S)-1-azidopropyl]-2-fluorobenzene", "1-(3-azidopropyl)-2-fluorobenzene is treated with water and diethyl ether to yield the target compound, 1-[(1S)-1-azidopropyl]-2-fluorobenzene." ] } | |
CAS RN |
1604327-09-4 |
Molecular Formula |
C9H10FN3 |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
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